![molecular formula C23H22ClN3O2S B2462963 N1-(5-chloro-2-methylphenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide CAS No. 898424-43-6](/img/structure/B2462963.png)
N1-(5-chloro-2-methylphenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide
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Description
N1-(5-chloro-2-methylphenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C23H22ClN3O2S and its molecular weight is 439.96. The purity is usually 95%.
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Scientific Research Applications
Allosteric Modulation of Cannabinoid Receptors
N1-(5-chloro-2-methylphenyl)-N2-(2-(indolin-1-yl)-2-(thiophen-2-yl)ethyl)oxalamide and its related compounds have been studied for their role in the allosteric modulation of cannabinoid type 1 receptor (CB1). These compounds exhibit varying binding affinities and cooperativity factors, affecting the receptor's activity in different ways (Khurana et al., 2014).
Serotonin Receptor Agonist Properties
Compounds similar to this compound have been synthesized and tested for their binding affinities to various serotonin receptors. These compounds display agonist activity at the 5-HT1D receptors, demonstrating a preference for the 5-HT1D alpha vs the 5-HT1D beta receptors (Barf et al., 1996).
Urease Inhibition
Novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butanamides, structurally related to the compound , have shown potent inhibitory potential against urease enzyme. This suggests potential therapeutic applications in drug designing programs (Nazir et al., 2018).
Anti-Tumor Activity
Bis-pyrazolyl-thiazoles incorporating the thiophene moiety, related to the chemical structure of the compound , have been evaluated for their anti-tumor activities. These compounds have shown promising activities against hepatocellular carcinoma (HepG2) cell lines, indicating potential in cancer treatment (Gomha et al., 2016).
Copper-Catalyzed Coupling Reactions
Compounds with structural similarities have been used in copper-catalyzed coupling reactions involving (hetero)aryl chlorides and amides. This demonstrates the chemical utility of such compounds in complex organic synthesis (De et al., 2017).
Antimalarial Activity
Derivatives similar to this compound have been synthesized and evaluated for their antimalarial activity. These studies contribute to the understanding of quantitative structure-activity relationships in the development of antimalarial drugs (Werbel et al., 1986).
properties
IUPAC Name |
N'-(5-chloro-2-methylphenyl)-N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClN3O2S/c1-15-8-9-17(24)13-18(15)26-23(29)22(28)25-14-20(21-7-4-12-30-21)27-11-10-16-5-2-3-6-19(16)27/h2-9,12-13,20H,10-11,14H2,1H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTAPGFVVFHYJLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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